1-(Piperidin-4-yl)quinolin-2(1H)-one

• Molecular Formula: C14H16N2O
• Molecular Weight: 228.29 g/mol
• IUPAC Name: 1-piperidin-4-ylquinolin-2-one
• InChI: InChI=1S/C14H16N2O/c17-14-6-5-11-3-1-2-4-13(11)16(14)12-7-9-15-10-8-12/h1-6,12,15H,7-10H2
• InChI Key: DTZMBKCXASPYTO-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1N2C(=O)C=CC3=CC=CC=C32

Description

1-(Piperidin-4-yl)quinolin-2(1H)-one is a useful research compound. Its molecular formula is C14H16N2O and its molecular weight is 228.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Ethanol (10 ml) and 10% aqueous sodium hydroxide solution (12 ml) are added to 1-(1-benzoyl-4-piperidinyl)carbostyril (1.0 g) and the mixture is refluxed with heating for 7 hours. After concentration, water is added thereto and the mixture is extracted with dichloromethane. The dichloromethane layer is collected by filtration and water is added thereto. The mixture is acidified with diluted hydrochloric acid. The aqueous layer is basified with diluted aqueous sodium hydroxide solution, extracted with dichloromethane and then concentrated to give 1-(4-piperidinyl)carbostyril (0.58 g).